Cas no 2228607-51-8 (3-{6-chloroimidazo1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine)

• Product Name: 3-{6-chloroimidazo1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine
• CAS No: 2228607-51-8
• MF: C₁₀H₁₀ClF₂N₃
• MW: 245.656307697296
• CID: 6188707
• PubChem ID: 165900284
• Update Time: 2025-06-20

3-{6-chloroimidazo1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6-chloroimidazo1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine
• EN300-1958728
• 2228607-51-8
• 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-1,1-difluoropropan-2-amine

• Inchi： 1S/C10H10ClF2N3/c11-6-1-2-9-15-7(5-16(9)4-6)3-8(14)10(12)13/h1-2,4-5,8,10H,3,14H2
• InChI Key： RJOAAPBXNXPVAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)CC(C(F)F)N

Computed Properties

• Exact Mass: 245.0531313g/mol
• Monoisotopic Mass: 245.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-{6-chloroimidazo1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine

Introduction to 3-{6-chloroimidazo[1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2228607-51-8)

3-{6-chloroimidazo[1,2-apyridin-2-yl}-1,1-difluoropropan-2-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228607-51-8, represents a fascinating intersection of heterocyclic chemistry and fluorinated aliphatic structures, which are increasingly recognized for their potential in drug design and development.

The molecular framework of this compound features a 6-chloroimidazo[1,2-a]pyridine core, which is a well-documented scaffold in the design of bioactive molecules. The imidazo[1,2-a]pyridine moiety is particularly noteworthy due to its presence in numerous pharmacologically active agents, including kinase inhibitors and antiviral drugs. The introduction of a chloro substituent at the 6-position enhances the electrophilicity of the ring system, making it a versatile platform for further functionalization.

Complementing the heterocyclic core is a 1,1-difluoropropan-2-amine side chain. The presence of fluorine atoms at the 1,1-position introduces unique electronic and steric properties to the molecule. Fluorinated compounds are renowned for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the amine functionality at the 2-position provides a handle for further derivatization, enabling the synthesis of libraries of analogs for high-throughput screening.

The combination of these structural elements makes 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2228607-51-8) an intriguing candidate for exploring novel therapeutic interventions. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting complex biological pathways.

In the realm of drug discovery, the 6-chloroimidazo[1,2-a]pyridine scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this core have shown promise in inhibiting Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. The chloro substituent, in particular, plays a crucial role in enhancing binding interactions by participating in hydrogen bonding or π-stacking interactions with biological targets.

The 1,1-difluoropropan-2-amine moiety adds an additional layer of complexity to the molecule. The electron-withdrawing nature of fluorine atoms can influence the electronic distribution within the molecule, potentially altering its reactivity and binding properties. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact drug efficacy and selectivity.

Recent studies have demonstrated that fluorinated amine derivatives exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. This has led to increased interest in incorporating such motifs into drug candidates targeting central nervous system (CNS) disorders, where blood-brain barrier penetration is often a critical challenge. The structural features of 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2228607-51-8) align well with these requirements.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution on the imidazo[1,2-a]pyridine core to introduce the chloro substituent followed by nucleophilic addition to establish the difluoropropylamine side chain. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization without compromising yield or purity.

The pharmacological profile of this compound is still under investigation; however, preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to oncology and inflammation. The chloroimidazo[1,2-a]pyridine scaffold is known to interact with proteins involved in cell signaling pathways that are dysregulated in diseases such as cancer and chronic inflammation. The difluoropropylamine group further modulates these interactions by influencing solubility and binding affinity.

In conclusion,3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2228607-51-8) represents a promising lead compound with significant therapeutic potential. Its unique structural features—combining a bioactive heterocyclic core with fluorinated aliphatic side chains—make it an attractive candidate for further development in pharmaceutical research. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry、biology、and computational science，compounds like this one are poised to play pivotal roles in addressing unmet medical needs.